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Abstract
Fendosal is a non-steroidal anti-inflammatory drug (NSAID) with potent analgesic and anti-

inflammatory properties. This document provides detailed application notes and protocols for

the use of Fendosal in various rodent models of inflammation, pain, and pyrexia. The

information presented herein is intended to guide researchers in designing and executing

preclinical studies to evaluate the efficacy of Fendosal. All quantitative data are summarized in

structured tables for ease of comparison, and detailed experimental methodologies are

provided. Additionally, signaling pathways and experimental workflows are visualized using

diagrams generated with Graphviz (DOT language).

Introduction
Fendosal is a non-narcotic analgesic and non-steroidal anti-inflammatory drug.[1] Preclinical

studies in rodent models have demonstrated its superiority over aspirin in terms of both anti-

inflammatory and analgesic efficacy, with a notable advantage of reduced gastrointestinal

toxicity.[1] This makes Fendosal a compound of interest for further investigation in the

development of safer and more effective treatments for inflammatory and pain-related

conditions. These application notes provide a comprehensive overview of the reported dosages

and methodologies for evaluating Fendosal in established rodent models.
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Data Presentation
Table 1: Anti-inflammatory Activity of Fendosal in Rat
Models

Model
Species
(Strain)

Fendosal
Dosage

Comparat
or
Dosage

Route of
Administr
ation

Key
Findings

Referenc
e

Carrageen

an-Induced

Paw

Edema

Rat
ED50: 71

mg/kg

Aspirin

ED50: 100

mg/kg

Oral

Fendosal is

1.4 times

more

potent than

aspirin.

[2]

Adjuvant-

Induced

Arthritis

(Prophylact

ic)

Rat
ED50: 13.0

mg/kg/day

Aspirin

ED50: 89.5

mg/kg/day

Oral

Fendosal is

6.9 times

more

potent than

aspirin.

[2]

Adjuvant-

Induced

Arthritis

(Therapeuti

c)

Rat
ED50: 12.1

mg/kg/day

Aspirin

ED50:

115.0

mg/kg/day

Oral

Fendosal is

9.5 times

more

potent than

aspirin.

[2]

Table 2: Analgesic Activity of Fendosal in Rodent
Models
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Model
Species
(Strain)

Fendosal
Dosage

Comparat
or
Dosage

Route of
Administr
ation

Key
Findings

Referenc
e

Randall-

Selitto Test

(Brewer's

Yeast-

Induced

Hyperalges

ia)

Rat
ED50: 100

mg/kg

Aspirin

ED50: 150

mg/kg

Oral

Fendosal

demonstrat

ed a potent

and

prolonged

analgesic

effect.

[2]

Note: Specific dosages for antipyretic models in rodents were not available in the reviewed

literature.

Experimental Protocols
Carrageenan-Induced Paw Edema in Rats (Acute
Inflammation)
This model is used to assess the acute anti-inflammatory activity of Fendosal.

Materials:

Male Wistar rats (150-200 g)

Fendosal

Carrageenan (1% w/v in sterile saline)

Plethysmometer

Oral gavage needles

Procedure:

Fast the rats overnight with free access to water.
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Administer Fendosal or the vehicle control orally via gavage.

One hour after drug administration, inject 0.1 mL of 1% carrageenan solution subcutaneously

into the plantar surface of the right hind paw.

Measure the paw volume using a plethysmometer immediately before the carrageenan

injection (baseline) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) post-injection.

The percentage inhibition of edema is calculated for each group relative to the vehicle

control group.

Adjuvant-Induced Arthritis in Rats (Chronic
Inflammation)
This model mimics chronic inflammation characteristic of rheumatoid arthritis.

Materials:

Male Lewis rats (150-200 g)

Fendosal

Complete Freund's Adjuvant (CFA) containing Mycobacterium butyricum

Calipers

Oral gavage needles

Procedure:

Prophylactic Treatment:

Administer Fendosal or vehicle daily, starting on the day of adjuvant injection (Day 0) and

continuing for a specified period (e.g., 21 days).

On Day 0, induce arthritis by injecting 0.1 mL of CFA into the plantar surface of the right

hind paw.
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Monitor paw volume and arthritis severity (e.g., using a scoring system) in both the

injected and contralateral paws at regular intervals.

Therapeutic Treatment:

Induce arthritis as described above.

Begin daily administration of Fendosal or vehicle after the establishment of arthritis (e.g.,

starting on Day 14) and continue for a defined duration.

Monitor paw volume and arthritis severity regularly.

Randall-Selitto Test in Rats (Analgesia)
This method assesses the analgesic effect of Fendosal by measuring the pain threshold in an

inflamed paw.

Materials:

Male Wistar rats (100-150 g)

Fendosal

Brewer's yeast (20% w/v suspension in sterile saline)

Analgesy-meter (e.g., Ugo Basile)

Oral gavage needles

Procedure:

Inject 0.1 mL of 20% brewer's yeast suspension into the plantar surface of the right hind paw

to induce hyperalgesia.

Two hours after the yeast injection, administer Fendosal or vehicle orally.

At various time points after drug administration (e.g., 1, 2, 3, 4 hours), measure the pain

threshold by applying a constantly increasing pressure to the inflamed paw using the

analgesy-meter.
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The endpoint is the pressure at which the rat vocalizes or withdraws its paw. An increase in

the pressure threshold indicates an analgesic effect.

Visualizations
Signaling Pathway: Mechanism of Action of NSAIDs
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Caption: General mechanism of action for NSAIDs like Fendosal.

Experimental Workflow: Carrageenan-Induced Paw
Edema
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Caption: Workflow for the carrageenan-induced paw edema model.
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Logical Relationship: Fendosal Efficacy vs. Aspirin

Anti-inflammatory Potency
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Gastrointestinal Safety
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Carrageenan Edema:
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Adjuvant Arthritis:
6.9-9.5x > Aspirin
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Superior to Aspirin

Lower Gastric Irritation
than Aspirin

Aspirin

Click to download full resolution via product page

Caption: Comparative efficacy and safety of Fendosal and Aspirin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fendosal Application Notes and Protocols for Rodent
Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672498#fendosal-dosage-for-rodent-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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